Cas no 2171185-28-5 ((2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)propanoic acid)

• Product Name: (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)propanoic acid
• CAS No: 2171185-28-5
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 6524243
• PubChem ID: 165801663
• Update Time: 2025-10-29

(2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)propanoic acid
• EN300-1490570
• (2R)-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}formamido)propanoic acid
• 2171185-28-5

• Inchi： 1S/C25H23N3O5/c1-15(24(30)31)28-23(29)16-10-11-26-17(12-16)13-27-25(32)33-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-12,15,22H,13-14H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t15-/m1/s1
• InChI Key： VBOQISZFMVFYMX-OAHLLOKOSA-N
• SMILES： O(C(NCC1C=C(C=CN=1)C(N[C@@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Additional information on (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)propanoic acid

Comprehensive Analysis of (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)propanoic acid (CAS No. 2171185-28-5)

The compound (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)propanoic acid (CAS No. 2171185-28-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a pyridine-4-yl formamido backbone and Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group, makes it a critical intermediate for constructing complex peptides with high precision. Researchers and industries increasingly seek this compound due to its role in solid-phase peptide synthesis (SPPS), a technique dominating modern drug discovery and biotechnology applications.

In recent years, the demand for Fmoc-protected building blocks like CAS 2171185-28-5 has surged, driven by advancements in targeted therapeutics and personalized medicine. A trending topic in scientific forums revolves around optimizing peptide coupling efficiency, where this compound’s stereochemical purity (2R-configuration) ensures minimal epimerization during synthesis. Google Scholar and PubMed queries frequently highlight its utility in GPCR-targeting peptides and anticancer peptide design, aligning with the growing interest in bioconjugation and drug-delivery systems.

The Fmoc group in (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)propanoic acid offers exceptional stability under mild conditions, a feature highly valued in combinatorial chemistry. This aligns with the industry’s shift toward green chemistry principles, as the compound’s orthogonal deprotection reduces hazardous waste generation. Notably, its methylpyridin-4-yl moiety enhances solubility in organic solvents, addressing common challenges in peptide precipitation—a frequent search term among synthetic chemists.

From an analytical perspective, CAS 2171185-28-5 exhibits characteristic UV absorption (λ_max ~267 nm) due to its fluorenyl chromophore, facilitating real-time reaction monitoring via HPLC—a technique often discussed in quality-by-design (QbD) frameworks. Mass spectrometry studies confirm its molecular integrity, with ESI-MS typically showing [M+H]⁺ peaks at m/z 446.2, corroborating its use in high-throughput screening (HTS) workflows. These attributes resonate with the pharmaceutical sector’s emphasis on QC/QA compliance and regulatory documentation.

Emerging applications of this compound include peptide-based vaccines and neural tissue engineering, topics gaining traction in AI-driven research aggregators like Semantic Scholar. Its compatibility with automated synthesizers (e.g., microwave-assisted SPPS) further positions it as a staple in biotech startups focusing on AI-augmented drug design. Patent databases reveal its incorporation in cyclic peptide libraries, underscoring its versatility in structure-activity relationship (SAR) studies.

In conclusion, (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)propanoic acid represents a nexus of innovation in peptide science and precision medicine. Its physicochemical properties and synthetic flexibility cater to evolving needs in biopharmaceuticals, making it a compound of sustained relevance in both academic and industrial R&D landscapes.